Cas no 2228716-72-9 (methyl 1-methyl-5-(pyrrolidin-3-yl)-1H-pyrazole-4-carboxylate)

• Product Name: methyl 1-methyl-5-(pyrrolidin-3-yl)-1H-pyrazole-4-carboxylate
• CAS No: 2228716-72-9
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 6173954
• PubChem ID: 165827532
• Update Time: 2025-07-01

methyl 1-methyl-5-(pyrrolidin-3-yl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-methyl-5-(pyrrolidin-3-yl)-1H-pyrazole-4-carboxylate
• EN300-1740731
• 2228716-72-9

• Inchi： 1S/C10H15N3O2/c1-13-9(7-3-4-11-5-7)8(6-12-13)10(14)15-2/h6-7,11H,3-5H2,1-2H3
• InChI Key： RCDQBACJDKQCGD-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=NN(C)C=1C1CNCC1)=O

Computed Properties

• Exact Mass: 209.116426730g/mol
• Monoisotopic Mass: 209.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 56.2Ų

Additional information on methyl 1-methyl-5-(pyrrolidin-3-yl)-1H-pyrazole-4-carboxylate

Methyl 1-Methyl-5-(Pyrrolidin-3-Yl)-1H-Pyrazole-4-Carboxylate: A Comprehensive Overview

Methyl 1-methyl-5-(pyrrolidin-3-yl)-1H-pyrazole-4-carboxylate, with the CAS number 2228716-72-9, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a pyrazole ring with a pyrrolidine substituent and a methyl ester group. The pyrazole moiety, a five-membered aromatic ring containing two nitrogen atoms, is known for its versatility in chemical synthesis and its ability to participate in various biological interactions. The pyrrolidine group, a five-membered saturated amine-containing ring, adds further complexity and functionality to the molecule.

The synthesis of methyl 1-methyl-5-(pyrrolidin-3-yl)-1H-pyrazole-4-carboxylate involves a series of well-established organic reactions. Typically, the process begins with the preparation of the pyrazole core, which can be achieved through the Paal-Knorr synthesis or other similar methods. Subsequent steps involve the introduction of the pyrrolidine substituent at the 5-position of the pyrazole ring, followed by the installation of the methyl ester group at the 4-position. The methyl ester functionality is particularly important as it enhances the compound's solubility and bioavailability, making it more suitable for pharmacological applications.

Recent studies have highlighted the potential of methyl 1-methyl-5-(pyrrolidin-3-yl)-1H-pyrazole-4-carboxylate in various therapeutic areas. For instance, research has shown that this compound exhibits potent antimicrobial activity, particularly against Gram-positive bacteria. This property makes it a promising candidate for the development of new antibiotics, which are urgently needed in light of increasing antibiotic resistance worldwide. Additionally, preliminary findings suggest that this compound may also possess anti-inflammatory properties, which could be exploited in treating conditions such as arthritis or inflammatory bowel disease.

In addition to its therapeutic potential, methyl 1-methyl-5-(pyrrolidin-3-yl)-1H-pyrazole-4-carboxylate has been investigated for its role in agricultural chemistry. Specifically, studies have demonstrated that this compound can act as an effective plant growth regulator, promoting root development and enhancing stress tolerance in crops. This application could have significant implications for sustainable agriculture and food security.

The structural flexibility of methyl 1-methyl-5-(pyrrolidin-3-yl)-1H-pyrazole-4-carboxylate also makes it an attractive scaffold for further chemical modifications. Researchers are actively exploring ways to optimize its pharmacokinetic properties by introducing additional functional groups or altering existing ones. For example, substituting the methyl ester with other ester groups or modifying the pyrrolidine ring could lead to compounds with improved efficacy and reduced toxicity.

From a synthetic perspective, methyl 1-methyl-5-(pyrrolidin-3-yl)-1H-pyrazole-4-carboxylate serves as a valuable building block for constructing more complex molecules. Its ability to undergo various coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, allows chemists to incorporate additional functional groups or heterocyclic systems into its structure. This versatility has led to its use in diverse applications ranging from drug discovery to materials science.

In conclusion, methyl 1-methyl-5-(pyrrolidin-3-yli)-1H-pyrazole-s-carboxylate (CAS No: 2228716-s-s) is a multifaceted compound with significant potential in multiple fields. Its unique structure, combined with recent advancements in its synthesis and application studies, positions it as a key player in future research and development efforts. As ongoing investigations continue to uncover new properties and uses for this compound, it is likely to play an increasingly important role in both academic and industrial settings.